Cas no 941959-51-9 (N'-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-N-(2-methylpropyl)ethanediamide)

• Product Name: N'-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-N-(2-methylpropyl)ethanediamide
• CAS No: 941959-51-9
• MF: C₁₄H₂₄N₂O₄
• MW: 284.351364135742
• CID: 5500845
• PubChem ID: 18584007
• Update Time: 2025-05-30

N'-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-N-(2-methylpropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• F2764-0218
• N1-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-N2-isobutyloxalamide
• N-(1,4-dioxaspiro[4.4]nonan-3-ylmethyl)-N'-(2-methylpropyl)oxamide
• 941959-51-9
• AKOS024678775
• N'-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-N-(2-methylpropyl)ethanediamide
• N'-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-N-(2-methylpropyl)ethanediamide

• Inchi： 1S/C14H24N2O4/c1-10(2)7-15-12(17)13(18)16-8-11-9-19-14(20-11)5-3-4-6-14/h10-11H,3-9H2,1-2H3,(H,15,17)(H,16,18)
• InChI Key： ZQQNPVOPKIQNAQ-UHFFFAOYSA-N
• SMILES： O1C(CNC(C(NCC(C)C)=O)=O)COC21CCCC2

Computed Properties

• Exact Mass: 284.17360725g/mol
• Monoisotopic Mass: 284.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.7Ų

Additional information on N'-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-N-(2-methylpropyl)ethanediamide

Professional Introduction to N'-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-N-(2-methylpropyl)ethanediamide (CAS No. 941959-51-9)

N'-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-N-(2-methylpropyl)ethanediamide, with the CAS number 941959-51-9, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in drug development and material science.

The molecular structure of N'-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-N-(2-methylpropyl)ethanediamide is characterized by a spirocyclic core, which is a key feature contributing to its distinct chemical behavior. The spirocyclic framework provides rigidity and stability, while the presence of amide functional groups enhances its reactivity and potential interactions with biological targets. This combination of structural features makes it an intriguing molecule for further investigation.

In recent years, there has been growing interest in spirocyclic compounds due to their potential applications in medicinal chemistry. Spirocycles are known for their ability to exhibit conformational flexibility, which can be leveraged to design molecules with improved pharmacokinetic properties. The specific spirocyclic system in N'-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-N-(2-methylpropyl)ethanediamide offers a promising platform for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. For instance, the amide groups can be used to link other pharmacophores or to modify solubility and metabolic stability.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery. These molecules have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The unique structural features of N'-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-N-(2-methylpropyl)ethanediamide position it as a potential lead compound for further development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protective group strategies, are often employed to achieve the desired product. The complexity of the synthesis underscores the compound's significance and the expertise required to produce it on a scalable basis.

In terms of biological activity, preliminary studies suggest that N'-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-N-(2-methylpropyl)ethanediamide may exhibit interactions with certain biological targets. These interactions could be exploited to develop new drugs or to enhance the efficacy of existing therapies. Further research is needed to fully elucidate its pharmacological profile and potential therapeutic applications.

The compound's stability under various conditions is another critical factor that must be evaluated. Stability studies help determine its shelf life and compatibility with different storage conditions, which are essential for practical applications in pharmaceutical formulations. Additionally, understanding its degradation pathways can provide insights into how it behaves within biological systems.

The use of computational methods has become increasingly important in studying compounds like this one. Molecular modeling and simulations can provide valuable insights into its structure-property relationships and help predict its behavior in different environments. These computational tools are particularly useful in early-stage drug discovery when experimental data may be limited.

In conclusion, N'-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-N-(2-methylpropyl)ethanediamide (CAS No. 941959-51-9) is a promising compound with significant potential in the field of chemical and pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for spirocyclic compounds, this molecule is likely to play an important role in future advancements.